Cas no 1513409-67-0 (3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
• CAS No: 1513409-67-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5833982
• PubChem ID: 82601326
• Update Time: 2025-05-24

3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid
• EN300-2005510
• 1513409-67-0

• Inchi： 1S/C9H14N2O2/c1-6(9(12)13)4-8-5-7(2)11(3)10-8/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： ZZPDETVSTNBGHE-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=C(C)N(C)N=1)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid

Introduction to 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid (CAS No. 1513409-67-0)

3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid, identified by its CAS number 1513409-67-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core substituted with dimethyl groups and linked to a methylpropanoic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its versatility in drug design and its ability to interact with biological targets. The presence of the dimethyl substituents enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and binding affinity. Additionally, the methylpropanoic acid component introduces a carboxylic acid functionality, enabling further derivatization and functionalization, which is essential for developing novel therapeutic agents.

The synthesis of 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid involves multi-step organic transformations that highlight the synthetic prowess in constructing heterocyclic compounds. The key steps typically include condensation reactions to form the pyrazole ring, followed by alkylation and carboxylation processes to introduce the desired substituents. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the synthesis but also allow for the introduction of complex functional groups with precision.

In recent years, there has been a surge in research focused on identifying novel bioactive compounds derived from pyrazole derivatives. The structural motif of 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid has been explored for its potential in various therapeutic areas. For instance, studies have demonstrated its inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases and cancer. The dimethyl substituents on the pyrazole ring are particularly noteworthy, as they modulate the electronic properties of the molecule, influencing its interactions with biological targets. Additionally, the carboxylic acid group provides a site for further chemical modifications, enabling the development of prodrugs or conjugates that enhance bioavailability and targeted delivery.

The pharmacological profile of 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid has been investigated through both in vitro and in vivo studies. In cell-based assays, this compound has shown promising activity against several disease models, including those related to metabolic disorders and neurological conditions. The ability of the molecule to cross cell membranes efficiently is attributed to its balanced hydrophobicity conferred by the dimethyl groups and the alkyl chain. Preclinical studies have also explored its potential as an anti-inflammatory agent, with preliminary results indicating that it can modulate key signaling pathways involved in inflammation.

The role of computational chemistry in elucidating the structure-activity relationships (SAR) of 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets such as enzymes and receptors. These simulations provide valuable insights into how modifications to the molecular structure can enhance potency and selectivity. For example, computational studies have suggested that introducing additional functional groups at specific positions can improve binding affinity without compromising solubility or pharmacokinetic properties.

Recent advancements in synthetic biology have also opened new avenues for exploring derivatives of 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid. Engineered microbial systems have been utilized to produce modified versions of this compound more efficiently than traditional synthetic methods. This approach not only reduces costs but also allows for rapid screening of large libraries of analogs. Such biotechnological innovations are poised to accelerate the discovery of novel therapeutics derived from this scaffold.

The industrial significance of 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid extends beyond academic research. Pharmaceutical companies are increasingly investing in developing new drugs based on heterocyclic compounds like pyrazole derivatives due to their proven efficacy and safety profiles. The compound’s versatility makes it a valuable building block for drug discovery programs targeting a wide range of diseases. As research continues to uncover new biological functions and mechanisms associated with pyrazole derivatives, compounds like 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid are likely to play a pivotal role in next-generation therapeutics.

In conclusion,3-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropanoic acid (CAS No. 1513409-67) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features—comprising a pyrazole core substituted with dimethyl groups and connected to a methylpropanoic acid moiety—make it an attractive candidate for drug development. Ongoing research continues to unveil new therapeutic possibilities derived from this scaffold, underscoring its importance as both a research tool and a future therapeutic agent.